3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile (EMPC) is an organic compound that is widely used in scientific research. It can be synthesized in a variety of ways, and its unique properties make it useful for a variety of applications.
Scientific Research Applications
Organic Synthesis
Pyrazole derivatives, such as “3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile”, are important raw materials and intermediates used in organic synthesis . They serve as a core element in various sectors of the chemical industry .
Pharmaceuticals
Pyrazoles have a wide range of applications in medicinal chemistry and drug discovery . They have been found to exhibit numerous biological activities, including roles as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Agrochemicals
Pyrazoles are also used in the agrochemical industry . Their derivatives have been found to exhibit herbicidal properties .
Dye Industry
In the dye industry, pyrazoles are used as intermediates . They contribute to the synthesis of various dyes.
Coordination Chemistry
In coordination chemistry, pyrazoles are used due to their ability to act as ligands . They can form complexes with various metals.
Organometallic Chemistry
Pyrazoles also find applications in organometallic chemistry . They can form organometallic compounds which are used in various chemical reactions.
Synthesis of Sulfanylated Pyrazoles
Pyrazoles are used in the synthesis of sulfanylated pyrazoles . This method provides a simple and reliable way to create valuable sulfanylated pyrazoles under metal- and solvent-free conditions .
Green Synthesis and Microwave Assisted Synthesis
Pyrazoles are used in green synthesis and microwave-assisted synthesis . These methods are environmentally friendly and efficient, making them popular in modern chemical synthesis .
Mechanism of Action
properties
IUPAC Name |
3-ethyl-1-methylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3/c1-3-7-6(4-8)5-10(2)9-7/h5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMUZOPRQQMHJBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C=C1C#N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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